Cas no 90043-09-7 (Benzenamine, 2,4-dimethoxy-N-phenyl-)

• Product Name: Benzenamine, 2,4-dimethoxy-N-phenyl-
• CAS No: 90043-09-7
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 795613
• PubChem ID: 13643792
• Update Time: 2025-04-19

Benzenamine, 2,4-dimethoxy-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-dimethoxy-N-phenyl-
• 2,4-dimethoxy-N-phenylaniline
• PMGRJBUVIQOZNC-UHFFFAOYSA-N
• (2,4-dimethoxy-phenyl)-phenyl-amine
• SB79850
• DTXSID80545762
• SCHEMBL10785269
• 90043-09-7
• N-phenyl-2,4-dimethoxyaniline

• Inchi： 1S/C14H15NO2/c1-16-12-8-9-13(14(10-12)17-2)15-11-6-4-3-5-7-11/h3-10,15H,1-2H3
• InChI Key： PMGRJBUVIQOZNC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1NC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.5Ų